Cas no 1174850-85-1 (3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-amine)

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-amine is a fluorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a trifluoroethyl group, enhancing metabolic stability and lipophilicity, which may improve bioavailability in drug development. The pyrazole core offers versatility for further functionalization, making it a valuable intermediate in heterocyclic synthesis. The presence of the amine group at the 5-position allows for selective derivatization, enabling the creation of targeted compounds. This compound’s unique trifluoroethyl substitution may also contribute to enhanced binding affinity in receptor interactions. Suitable for use in medicinal chemistry and material science, it serves as a key building block for advanced research applications.
3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-amine structure
1174850-85-1 structure
Product Name:3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-amine
CAS No:1174850-85-1
MF:C6H8F3N3
MW:179.1430311203
CID:4683508
Update Time:2025-05-27

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-amine
    • 3-methyl-1-(2,2,2-trifluoroethyl)pyrazole-5-ylamine
    • 1H-Pyrazol-5-amine,3-methyl-1-(2,2,2-trifluoroethyl)-
    • STK510230
    • SBB026819
    • ST45135572
    • 1H-Pyrazol-5-amine, 3-methyl-1-(2,2,2-trifluoroethyl)-
    • 3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-amine
    • Inchi: 1S/C6H8F3N3/c1-4-2-5(10)12(11-4)3-6(7,8)9/h2H,3,10H2,1H3
    • InChI Key: YKSZZXJPTNRVQM-UHFFFAOYSA-N
    • SMILES: FC(CN1C(=CC(C)=N1)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Topological Polar Surface Area: 43.8

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-amine Pricemore >>

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